![molecular formula C17H19N3O2 B2938511 (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)(6-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone CAS No. 1428358-45-5](/img/structure/B2938511.png)
(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)(6-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)(6-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone is a useful research compound. Its molecular formula is C17H19N3O2 and its molecular weight is 297.358. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Methanol and Formate Kinetics in Treatment with Fomepizole
Fomepizole, a potent competitive inhibitor of alcohol dehydrogenase, is used in treating methanol poisonings, demonstrating the importance of chemical inhibitors in medical treatments for toxic ingestions. Methanol is metabolized to formaldehyde and then to formic acid, the latter being responsible for methanol toxicity. Fomepizole's role in blocking this metabolism pathway highlights the critical application of specific chemical compounds in antidotal therapies, suggesting that related compounds could serve in similar biomedical or chemical safety applications (Hovda et al., 2005).
Antiparasitic Drug Praziquantel
Praziquantel, derived from pyrazinoisoquinoline, is used against trematodes and cestodes, demonstrating how chemical compounds can be pivotal in antiparasitic treatments. This indicates a broader application of similar chemical structures in combating parasitic infections, suggesting potential research applications in developing new antiparasitic agents (Alvela-Suárez et al., 2012).
SB-649868 and Sleep Disorders
The compound SB-649868, an orexin 1 and 2 receptor antagonist developed for insomnia treatment, demonstrates the significance of receptor antagonists in therapeutic applications for sleep disorders. This highlights the potential for similar compounds to be explored for their effects on sleep physiology and disorders, suggesting a research interest in receptor modulation for therapeutic benefits (Renzulli et al., 2011).
Mechanism of Action
Target of Action
Compounds like this often interact with proteins in the body, which can include enzymes, receptors, or ion channels. The specific target would depend on the exact structure of the compound and its physicochemical properties .
Mode of Action
The compound might bind to its target protein and alter its function. This could involve inhibiting an enzyme’s activity, activating a receptor, or blocking an ion channel .
Biochemical Pathways
The compound’s interaction with its target could affect various biochemical pathways. For example, if the compound inhibits an enzyme, it could disrupt a metabolic pathway. If it activates a receptor, it could trigger a signaling pathway .
Pharmacokinetics
The compound’s absorption, distribution, metabolism, and excretion (ADME) would influence its bioavailability. Factors such as the compound’s solubility, stability, and size could affect its ADME properties .
Result of Action
The compound’s action could have various molecular and cellular effects. These could range from altering cell function to inducing cell death, depending on the nature of the compound’s interaction with its target .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability .
properties
IUPAC Name |
6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl-(6-methyl-3,4-dihydro-2H-quinolin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2/c1-12-5-6-15-13(10-12)4-2-7-19(15)16(21)14-11-18-20-8-3-9-22-17(14)20/h5-6,10-11H,2-4,7-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHXIDKFMIQMVBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(CCC2)C(=O)C3=C4N(CCCO4)N=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.